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Dicamba Application Timing: Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with detailed guidance on optimizing dicamba application timing for maximal

weed control efficacy. It includes troubleshooting guides and frequently asked questions to

address specific issues that may arise during experimental planning and execution.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for dicamba?

A1: Dicamba is a Group 4 herbicide that functions as a synthetic auxin.[1] It mimics the natural

plant hormone indole-3-acetic acid (IAA), leading to rapid, uncontrolled cell growth in

susceptible broadleaf weeds.[1] This abnormal growth destroys the plant's vascular tissue,

disrupts normal functions like transpiration and photosynthesis, and ultimately results in plant

death.[1][2]

Q2: What is the molecular signaling pathway initiated by dicamba?

A2: Dicamba is perceived by a family of F-box protein receptors, primarily TIR1 (Transport

Inhibitor Response 1) and its homologs, the AFB (Auxin-signaling F-box) proteins.[3] Upon

binding dicamba, these receptors recruit transcriptional repressor proteins known as Aux/IAA
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proteins to an SCF (Skp1-Cullin-F-box) ubiquitin ligase complex. This action tags the Aux/IAA

repressors for degradation by the proteasome. The removal of these repressors allows Auxin

Response Factors (ARFs) to activate the transcription of auxin-responsive genes, leading to an

"overdose" effect of hormonal activity that causes the phytotoxic symptoms.
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Caption: Simplified signaling pathway of dicamba in a susceptible plant cell.

Q3: How critical is weed size at the time of application?

A3: Weed size is a critical factor for maximizing dicamba efficacy. For optimal control,

dicamba should be applied when weeds are 4 inches (10 cm) tall or smaller. Delaying

application until weeds are larger can significantly reduce control. For example, research on

glyphosate-resistant (GR) horseweed showed that delaying a glyphosate plus dicamba
application until the weeds were 25 cm tall resulted in 14–25% lower control compared to

treatments at 5 cm and 15 cm. Similarly, single applications of dicamba on Palmer amaranth

taller than 10 cm failed to provide greater than 90% control.

Q4: What is the optimal time of day for dicamba application?

A4: The time of day significantly impacts dicamba efficacy. Research conducted in Georgia

demonstrated that the greatest weed control (up to 99%) for species like sicklepod, pitted

morningglory, and prickly sida was achieved with applications made from noon to one hour

before sunset. Conversely, applications made at midnight resulted in the lowest levels of

control, ranging from 38% to 49%. Applications should also be restricted to one hour after
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sunrise until two hours before sunset to avoid temperature inversions, which can increase off-

target movement.

Q5: Are there restrictions on application timing related to crop growth stage?

A5: Yes, for post-emergence applications on dicamba-tolerant (DT) crops, there are specific

restrictions. The EPA has established federal cutoff dates: June 30 for DT soybeans and July

30 for DT cotton. Some states may impose even more restrictive dates. Additionally, some

product labels prohibit application beyond certain crop growth stages, such as the R1 (first

flower) stage in soybeans. These restrictions are in place to minimize potential damage to

nearby sensitive vegetation, as later-season applications increase this risk.

Troubleshooting Guide
Q: Why am I observing poor weed control after a dicamba application?

A: Several factors can contribute to reduced efficacy. Use the following logical guide to

troubleshoot the issue.
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Start: Poor Weed Control Observed

Was weed height < 4 inches (10 cm)
at application?

Was application between
noon and 2 hours pre-sunset?

Yes

Likely Cause: Weeds were too large,
reducing herbicide uptake and efficacy.

No

Were environmental conditions optimal?
(e.g., no temperature inversion, no rain

within 24 hrs, low humidity)

Yes

Likely Cause: Suboptimal application time
(night, early morning) reduced efficacy.

No

Is herbicide resistance suspected
in the weed population?

Yes

Likely Cause: Poor environmental conditions
(e.g., volatility, runoff) reduced efficacy.

No

Likely Cause: Weed population may have
developed resistance to Group 4 herbicides.

Yes

Multiple factors likely contributed.
Review all application parameters.

No

Action: Test for resistance.
Use integrated weed management

with multiple effective modes of action.

Click to download full resolution via product page

Caption: A decision tree for troubleshooting poor dicamba weed control efficacy.
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Q: I applied dicamba according to the label, but my results are inconsistent. What

environmental factors could be at play?

A: Beyond the primary timing factors, several environmental conditions can impact

performance:

Temperature and Humidity: High temperatures and low relative humidity increase the

potential for dicamba to volatilize (turn into a gas), which can move it off-target and reduce

the amount available for weed uptake.

Rainfall: Product labels often prohibit application if heavy rainfall is expected within 24 hours

to prevent runoff. Favorable soil moisture and growing conditions, however, can result in

faster plant uptake and weed kill.

Plant Stress: Weeds under stress from drought or other environmental factors may not

actively translocate the herbicide, leading to reduced control. Dicamba is most effective on

actively growing plants.

Temperature Inversions: Applying during a temperature inversion (where air near the ground

is cooler than the air above it) can trap fine spray droplets and allow them to move

horizontally over long distances, resulting in both off-target injury and reduced efficacy on the

target field.

Q: Can I improve control of difficult weeds with sequential applications?

A: Yes, sequential (or follow-up) applications can significantly improve control over a single

application, especially for tough weeds like Palmer amaranth. Research has shown:

A dicamba followed by dicamba program was optimized at a 14- to 21-day interval.

A dicamba followed by glufosinate program was most effective and profit-maximizing at a

14-day interval for Palmer amaranth less than 10 cm tall. Applying dicamba first is the

preferred sequence.

Data Presentation: Efficacy by Application Timing
Table 1: Influence of Time of Day on Broadleaf Weed Control
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This table summarizes visual weed control ratings 21 days after treatment with dicamba in

dicamba- and glyphosate-resistant cotton. Data is adapted from research conducted in

Georgia in 2018 and 2019.

Application Timing
Sicklepod Control
(%)

Pitted
Morningglory
Control (%)

Prickly Sida
Control (%)

Midnight 49% 38% 41%

Noon to 1-hr Pre-

Sunset
Up to 99% Up to 99% Up to 98%

Source: Adapted from research published in Weed Technology, 2021.

Table 2: Influence of Weed Height on Efficacy

This table provides a relative comparison of dicamba efficacy on various weed species based

on application timing related to weed height.
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Weed Species
Control at < 5-10
cm Height

Control at > 15-25
cm Height

Key Observations

Amaranthus spp.

(Pigweed)
87-96% 99%

Control was still high

at larger sizes, but

required higher rates

for consistency.

Ambrosia

artemisiifolia

(Common Ragweed)

93-99% 99-100%

Excellent control

across application

timings.

Erigeron canadensis

(Horseweed)
High 14-25% Lower

Significant reduction

in control when

application is delayed.

Setaria faberi (Giant

Foxtail)
37-90% 99-100%

Efficacy improved on

larger plants, which is

atypical and may

reflect experimental

conditions.

Note: Efficacy can be influenced by herbicide rate, tank mixtures, and environmental

conditions. Data compiled from multiple studies.

Experimental Protocols
Protocol: Standardized Field Trial for Dicamba Efficacy Evaluation

This protocol outlines a generalized methodology for conducting field trials to assess the

efficacy of dicamba based on different application timings.

Site Selection & Preparation:

Select a field site with a known and uniform infestation of the target weed species.

Ensure soil type, pH, and organic matter are representative of the target research area.
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Prepare the seedbed according to standard agronomic practices for the crop being

planted (if any).

Experimental Design:

Use a sound biometric design, such as a Randomized Complete Block Design (RCBD) or

a split-plot design, with a minimum of four replications.

Minimum net plot size should be 25m².

Treatments should include:

The test dicamba product at various rates (e.g., 0.5x, 1x, 2x the proposed label rate).

A standard registered herbicide for comparison.

An untreated control plot adjacent to each treated plot for evaluation.

Factorial arrangement for timing variables (e.g., different weed growth stages, different

times of day).

Application Procedure:

Calibrate application equipment (e.g., small-plot sprayer) to deliver a precise volume and

pressure.

Use label-specified nozzles that produce ultra-coarse droplets to minimize drift.

Record all environmental conditions at the time of application: temperature, relative

humidity, wind speed and direction, and cloud cover.

For post-emergence trials, record the growth stage and average height of both the crop

and target weed species before application.

Data Collection and Evaluation:

Conduct visual efficacy ratings at set intervals post-application, such as 7, 14, 21, and 28

days after treatment (DAT).
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Use a 0-100% scale, where 0% is no control and 100% is complete plant death.

Collect quantitative data, including weed density (plants/m²) and weed biomass (dry

weight).

Assess crop phytotoxicity using a 1-4 or similar rating scale.

If applicable, take the trial to harvest to measure crop yield and quality parameters.

Statistical Analysis:

Subject all collected data to Analysis of Variance (ANOVA).

Use a mean separation test (e.g., Tukey's HSD) to determine significant differences

among treatment means at a defined confidence level (e.g., p < 0.05).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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